tert-Butyl ((1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-3-yl)methyl)carbamate

• IUPAC Name: tert-butyl N-[[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl]methyl]carbamate
• InChI: InChI=1S/C17H23ClF3N3O2/c1-16(2,3)26-15(25)23-8-11-5-4-6-24(10-11)14-13(18)7-12(9-22-14)17(19,20)21/h7,9,11H,4-6,8,10H2,1-3H3,(H,23,25)
• InChI Key: JQXIXVPVEQBDDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CCCN(C1)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C17H23ClF3N3O2
• DSSTOX Substance ID: DTXSID901108014
• Molecular Weight: 393.8 g/mol
• CAS RN: 1417793-53-3

Description

This compound is a member of the class of organic compounds known as trifluoromethyl group-containing drugs. It contains a trifluoromethyl (TFM, -CF3) group, which is one of the pharmacophores. The compound is used in palladium-catalyzed synthesis of N-Boc-protected anilines.

Synthesis Analysis

The synthesis of this compound involves the use of Boc anhydride (0.8mmol) and ethanol (3.5mL) in a dry reaction flask. The reaction mixture is cooled in an ice bath, and a 70% aqueous ammonia solution (0.6 mL) is slowly added. The mixture is stirred at about 0°C for 1 hour, then transferred to room temperature and stirred for 18 hours.

Molecular Structure Analysis

The IUPAC name of this structure could be “1-tert-butyl-5-heptyl-2-propylcyclononane” or "1-(1,1-dimethylethyl)-5-heptyl-2-propyl-cyclononane". The structure contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The compound is involved in the catalytic protodeboronation of pinacol boronic esters. This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Physical And Chemical Properties Analysis

The compound is a white to slightly yellow needle-shaped solid at room temperature and pressure. It has a polar structure due to the presence of amino and ester groups, making it soluble in polar solvents like N,N-dimethylformamide and alcohols, and insoluble in nonpolar solvents like alkanes.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis : One common method involves reacting Boc anhydride with ethanol, followed by slow addition of 70% ammonia solution. .

Applications

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Safety and Hazards

The compound is classified as combustible and toxic. It should be handled with care to avoid any potential hazards.

Future Directions

The compound’s trifluoromethyl group makes it a valuable building block in organic synthesis. Future research could explore its potential uses in the synthesis of other pharmacologically active compounds.

Mechanism of Action

Target of Action

Compounds with a -cf3 group attached to a tertiary stereogenic center in a hetero aliphatic ring have shown improved drug potency toward thereverse transcriptase enzyme .

Mode of Action

The mode of action involves the compound interacting with its target, possibly through a key hydrogen bonding interaction with the protein . This interaction lowers the pKa of the cyclic carbamate, enhancing the compound’s effectiveness .

Biochemical Pathways

The interaction with the reverse transcriptase enzyme suggests that it may influence thereplication of retroviruses , such as HIV .

Pharmacokinetics

The presence of the -cf3 group and the cyclic carbamate structure may influence its pharmacokinetic properties .

Result of Action

The result of the compound’s action is likely related to its interaction with the reverse transcriptase enzyme. By inhibiting this enzyme, the compound could potentially prevent the replication of retroviruses , thereby exerting an antiviral effect .